Cas no 1320360-87-9 (Olanzapine Thioacetoxymethylidene ImpurityDiscontinued)
1320360-87-9 structure
Product Name:Olanzapine Thioacetoxymethylidene ImpurityDiscontinued
CAS No:1320360-87-9
MF:C17H20N4O2S
MW:344.431302070618
CID:1061025
PubChem ID:71751203
Update Time:2025-04-20
Olanzapine Thioacetoxymethylidene ImpurityDiscontinued Chemical and Physical Properties
Names and Identifiers
-
- Olanzapine Thioacetoxymethylidene ImpurityDiscontinued
- Olanzapine impurity Q
- 1320360-87-9
- Olanzapine ThioacetoxyMethylidene IMpurity
- (Z)-(4-(4-Methylpiperazin-1-yl)-2-thioxo-1H-benzo[b][1,4]diazepin-3(2H)-ylidene)methyl acetate
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- Inchi: 1S/C17H20N4O2S/c1-12(22)23-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)24/h3-6,11H,7-10H2,1-2H3,(H,19,24)/b13-11-
- InChI Key: KMCOFWWWTNQXFV-QBFSEMIESA-N
- SMILES: S=C1/C(=C\OC(C)=O)/C(=NC2C=CC=CC=2N1)N1CCN(C)CC1
Computed Properties
- Exact Mass: 344.13069707g/mol
- Monoisotopic Mass: 344.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 89.3Ų
Olanzapine Thioacetoxymethylidene ImpurityDiscontinued Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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